2,4-Dimethyl-5-(1-piperidinylsulfonyl)phenyl ethyl ether

• Molecular Formula: C15H23NO3S
• Molecular Weight: 297.4 g/mol
• IUPAC Name: 1-(5-ethoxy-2,4-dimethylphenyl)sulfonylpiperidine
• InChI: InChI=1S/C15H23NO3S/c1-4-19-14-11-15(13(3)10-12(14)2)20(17,18)16-8-6-5-7-9-16/h10-11H,4-9H2,1-3H3
• InChI Key: HKFYWIKPDCUOMN-UHFFFAOYSA-N
• SMILES: CCOC1=CC(=C(C=C1C)C)S(=O)(=O)N2CCCCC2

Description

2,4-Dimethyl-5-(1-piperidinylsulfonyl)phenyl ethyl ether, also known as DPPE, is a chemical compound that has been widely used in scientific research. DPPE is a potent inhibitor of the protein-protein interaction between the tumor suppressor protein p53 and its negative regulator MDM2. This interaction is critical for the regulation of the p53 pathway, which plays a crucial role in the prevention of cancer development.

Mechanism of Action

2,4-Dimethyl-5-(1-piperidinylsulfonyl)phenyl ethyl ether inhibits the interaction between p53 and MDM2 by binding to the hydrophobic pocket of MDM2. This binding prevents the interaction between p53 and MDM2, leading to the stabilization and activation of p53. The activation of p53 can induce cell cycle arrest, DNA repair, and apoptosis, thereby preventing the development of cancer.
Biochemical and Physiological Effects:
2,4-Dimethyl-5-(1-piperidinylsulfonyl)phenyl ethyl ether has been shown to induce the stabilization and activation of p53, leading to the induction of cell cycle arrest, DNA repair, and apoptosis. 2,4-Dimethyl-5-(1-piperidinylsulfonyl)phenyl ethyl ether has also been shown to inhibit the growth of cancer cells in vitro and in vivo. In addition, 2,4-Dimethyl-5-(1-piperidinylsulfonyl)phenyl ethyl ether has been shown to sensitize cancer cells to chemotherapy and radiation therapy.

Advantages and Limitations for Lab Experiments

2,4-Dimethyl-5-(1-piperidinylsulfonyl)phenyl ethyl ether is a potent inhibitor of the p53-MDM2 interaction, making it an excellent tool for studying the p53 pathway and its regulation. 2,4-Dimethyl-5-(1-piperidinylsulfonyl)phenyl ethyl ether has been extensively used in scientific research, and its effects are well-characterized. However, 2,4-Dimethyl-5-(1-piperidinylsulfonyl)phenyl ethyl ether can be toxic to cells at high concentrations, making it challenging to use in some experiments. In addition, 2,4-Dimethyl-5-(1-piperidinylsulfonyl)phenyl ethyl ether can be difficult to solubilize, which can limit its use in some assays.

Future Directions

There are several future directions for the use of 2,4-Dimethyl-5-(1-piperidinylsulfonyl)phenyl ethyl ether in scientific research. One future direction is the development of more potent and selective inhibitors of the p53-MDM2 interaction. Another future direction is the use of 2,4-Dimethyl-5-(1-piperidinylsulfonyl)phenyl ethyl ether in combination with other cancer therapies, such as chemotherapy and radiation therapy. Finally, the use of 2,4-Dimethyl-5-(1-piperidinylsulfonyl)phenyl ethyl ether in animal models of cancer could provide valuable insights into the role of the p53 pathway in cancer development and progression.
Conclusion:
2,4-Dimethyl-5-(1-piperidinylsulfonyl)phenyl ethyl ether is a potent inhibitor of the p53-MDM2 interaction, making it an excellent tool for studying the p53 pathway and its regulation. 2,4-Dimethyl-5-(1-piperidinylsulfonyl)phenyl ethyl ether has been extensively used in scientific research, and its effects are well-characterized. 2,4-Dimethyl-5-(1-piperidinylsulfonyl)phenyl ethyl ether has been shown to induce the stabilization and activation of p53, leading to the induction of cell cycle arrest, DNA repair, and apoptosis. 2,4-Dimethyl-5-(1-piperidinylsulfonyl)phenyl ethyl ether has also been shown to inhibit the growth of cancer cells in vitro and in vivo. However, 2,4-Dimethyl-5-(1-piperidinylsulfonyl)phenyl ethyl ether can be toxic to cells at high concentrations, making it challenging to use in some experiments. In addition, 2,4-Dimethyl-5-(1-piperidinylsulfonyl)phenyl ethyl ether can be difficult to solubilize, which can limit its use in some assays. There are several future directions for the use of 2,4-Dimethyl-5-(1-piperidinylsulfonyl)phenyl ethyl ether in scientific research, including the development of more potent and selective inhibitors of the p53-MDM2 interaction, the use of 2,4-Dimethyl-5-(1-piperidinylsulfonyl)phenyl ethyl ether in combination with other cancer therapies, and the use of 2,4-Dimethyl-5-(1-piperidinylsulfonyl)phenyl ethyl ether in animal models of cancer.

Synthesis Methods

2,4-Dimethyl-5-(1-piperidinylsulfonyl)phenyl ethyl ether can be synthesized by the reaction of 2,4-dimethyl-5-nitrophenyl ethyl ether with piperidine-1-sulfonic acid in the presence of a base. The reaction proceeds via a nucleophilic substitution mechanism, and the product is obtained in good yield after purification.

Scientific Research Applications

2,4-Dimethyl-5-(1-piperidinylsulfonyl)phenyl ethyl ether has been extensively used in scientific research as a tool to study the p53 pathway and its regulation. The p53 pathway is a critical tumor suppressor pathway that is frequently disrupted in cancer cells. 2,4-Dimethyl-5-(1-piperidinylsulfonyl)phenyl ethyl ether has been shown to inhibit the interaction between p53 and MDM2, leading to the stabilization and activation of p53. This activation of p53 can induce cell cycle arrest, DNA repair, and apoptosis, thereby preventing the development of cancer.